Cas no 91465-71-3 (1,4-Methanonaphthalene,1,2,3,4,4a,5,8,8a-octahydro-)

• Product Name: 1,4-Methanonaphthalene,1,2,3,4,4a,5,8,8a-octahydro-
• CAS No: 91465-71-3
• MF: C₁₁H₁₆
• MW: 148.244743347168
• MDL: MFCD00153968
• CID: 799787
• PubChem ID: 87577150
• Update Time: 2025-06-15

1,4-Methanonaphthalene,1,2,3,4,4a,5,8,8a-octahydro- Chemical and Physical Properties

Names and Identifiers

• 1,4-Methanonaphthalene,1,2,3,4,4a,5,8,8a-octahydro-
• Tricyclo[6.2.1.0(2,7)]undeca-4-ene
• 1,2,3,4,4a,5,8,8a-octahydro-1,4-methanonaphthalene
• 1,4-Endomethylen-octahydro-naphthalin
• YPOHZFOZYNRWKX-UHFFFAOYSA
• Tricyclo[6.2.1.02,7]undeca-4-ene
• FT-0694029
• DTXSID60338371
• tricyclo[6.2.1.02,7]undec-4-ene
• tricyclo[6.2.1.02,7 ]undec-4-ene
• InChI=1/C11H16/c1-2-4-11-9-6-5-8(7-9)10(11)3-1/h1-2,8-11H,3-7H2
• T1384
• Tricyclo(6.2.1.0(2,7))undec-4-ene
• YPOHZFOZYNRWKX-UHFFFAOYSA-
• AKOS015840952
• 91465-71-3
• TRICYCLO[6.2.1.0(2),?]UNDEC-4-ENE
• Tricyclo[6.2.1.0(2,7)]undeca-4-ene ,
• DB-246422

• MDL： MFCD00153968
• Inchi： 1S/C11H16/c1-2-4-11-9-6-5-8(7-9)10(11)3-1/h1-2,8-11H,3-7H2
• InChI Key： YPOHZFOZYNRWKX-UHFFFAOYSA-N
• SMILES： C12CCC(C1)C1CC=CCC21

Computed Properties

• Exact Mass: 148.12500
• Monoisotopic Mass: 148.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6

Experimental Properties

• Color/Form: Uncertain
• Density: 0.96
• Boiling Point: 209°C(lit.)
• Flash Point: 70.6ºC
• Refractive Index: 1.5050 to 1.5080
• PSA: 0.00000
• LogP: 2.99870
• Solubility: Not determined

1,4-Methanonaphthalene,1,2,3,4,4a,5,8,8a-octahydro- Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids
• Monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1,4-Methanonaphthalene,1,2,3,4,4a,5,8,8a-octahydro-

Exploring the Chemistry and Applications of 1,4-Methanonaphthalene,1,2,3,4,4a,5,8,8a-octahydro- (CAS 91465-71-3)

The compound 1,4-Methanonaphthalene,1,2,3,4,4a,5,8,8a-octahydro- (CAS 91465-71-3) is a fascinating bicyclic hydrocarbon with a unique structural framework. Its molecular architecture combines a naphthalene core with a bridged methano group, resulting in a partially hydrogenated system that offers intriguing chemical and physical properties. This compound belongs to the family of polycyclic hydrocarbons, which are widely studied for their potential applications in materials science, fragrance chemistry, and pharmaceutical intermediates.

In recent years, the demand for specialized organic intermediates like 1,4-Methanonaphthalene derivatives has surged, particularly in the context of green chemistry and sustainable synthesis. Researchers are increasingly interested in how such compounds can be utilized in catalysis or as building blocks for biodegradable polymers. The hydrogenated nature of this molecule (evident in its "octahydro-" prefix) also makes it a candidate for studying steric effects and conformational stability in organic systems.

From a spectroscopic perspective, CAS 91465-71-3 exhibits characteristic signals in NMR and IR spectra that distinguish it from fully aromatic naphthalenes. The partially saturated rings introduce interesting stereochemical dynamics, making it a subject of computational chemistry studies using DFT calculations – a hot topic in contemporary chemical research. Many users searching for this compound often inquire about its 3D molecular geometry or dipole moment characteristics.

The industrial relevance of 1,4-Methanonaphthalene derivatives connects with several trending topics in chemical engineering. There's growing attention to its potential role in advanced material design, particularly for organic semiconductors or liquid crystal applications. The compound's rigid yet flexible structure offers an interesting balance between planarity and three-dimensionality – properties highly sought after in optoelectronic materials development.

In the realm of synthetic chemistry, researchers are exploring novel ring-opening and functionalization strategies for octahydro-naphthalene scaffolds like this compound. Recent publications highlight its utility in asymmetric synthesis, where the chiral centers created by hydrogenation can be exploited for stereoselective transformations. This aligns with current pharmaceutical industry needs for chiral building blocks.

Environmental chemists have shown interest in compounds like 1,4-Methanonaphthalene,1,2,3,4,4a,5,8,8a-octahydro- due to their potential biodegradation pathways. Unlike fully aromatic systems, the partially hydrogenated structure may offer more favorable microbial degradation profiles – a crucial consideration in developing eco-friendly chemicals. This aspect frequently appears in search queries related to green alternatives to traditional aromatic compounds.

The thermal stability and phase behavior of CAS 91465-71-3 have become subjects of investigation for materials scientists. With increasing focus on high-temperature applications in various industries, understanding the decomposition kinetics of such bicyclic systems becomes valuable. Computational predictions combined with experimental data help establish structure-property relationships for this compound class.

From an analytical chemistry perspective, advanced techniques like GC-MS and HPLC methods for 1,4-Methanonaphthalene analysis continue to evolve. The separation challenges posed by its structural similarity to other polycyclic compounds drive innovation in chromatographic stationary phases – another area receiving significant research attention and search engine queries.

In academic settings, octahydro-naphthalene derivatives serve as excellent teaching tools for illustrating concepts of conformational analysis and ring strain. The compound's bridged structure provides clear examples of steric interactions and torsional effects in organic molecules. Educational resources frequently highlight such compounds when explaining molecular modeling principles.

Looking forward, the scientific community anticipates new discoveries around CAS 91465-71-3 and related structures. With advances in AI-assisted molecular design and automated synthesis, researchers may uncover previously unexplored applications for this versatile scaffold. The compound's balanced lipophilicity and structural features make it particularly interesting for medicinal chemistry explorations within permissible research boundaries.